Cas no 15844-86-7 (Butanamide,2-chloro-N-ethyl-3-oxo-)

Butanamide,2-chloro-N-ethyl-3-oxo- structure
15844-86-7 structure
Product Name:Butanamide,2-chloro-N-ethyl-3-oxo-
CAS No:15844-86-7
MF:C6H10ClNO2
MW:163.602100849152
CID:121217
PubChem ID:23618221
Update Time:2025-04-18

Butanamide,2-chloro-N-ethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,2-chloro-N-ethyl-3-oxo-
    • Butanamide, 2-chloro-N-ethyl-3-oxo-
    • a-chloroacetoacetic acid ethylamide
    • alpha-Chloroacetoacetic acid ethylamide
    • 15844-86-7
    • 2-chloro-N-ethyl-3-oxobutanamide
    • Inchi: 1S/C6H10ClNO2/c1-3-8-6(10)5(7)4(2)9/h5H,3H2,1-2H3,(H,8,10)
    • InChI Key: JFSWYPKLWHGUDT-UHFFFAOYSA-N
    • SMILES: ClC(C(C)=O)C(NCC)=O

Computed Properties

  • Exact Mass: 163.0401
  • Monoisotopic Mass: 163.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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